Cas no 162007-39-8 (Ethyl 4-cyano-2-(2-cyanoethyl)butanoate)

• Product Name: Ethyl 4-cyano-2-(2-cyanoethyl)butanoate
• CAS No: 162007-39-8
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 109872
• PubChem ID: 44629793
• Update Time: 2025-04-18

Ethyl 4-cyano-2-(2-cyanoethyl)butanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-(2-cyanoethyl)butanoate
• Butanoic acid,4-cyano-2-(2-cyanoethyl)-, ethyl ester
• ETHYL 4-CYANO-2-(2-CYANOETHYL)BUTYRATE
• 4-CYANO-2-(2-CYANOETHYL)BUTYRIC ACID ETHYL ESTER
• DTXSID501278132
• FT-0643566
• 162007-39-8

• Inchi： 1S/C10H14N2O2/c1-2-14-10(13)9(5-3-7-11)6-4-8-12/h9H,2-6H2,1H3
• InChI Key： IRGJWVDXONAJSB-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CCC#N)CCC#N)=O

Computed Properties

• Exact Mass: 194.10600
• Monoisotopic Mass: 194.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 73.9A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.06
• Refractive Index: 1.455
• PSA: 73.88000
• LogP: 1.77326
• Solubility: Not determined